![molecular formula C12H14N2O2S B5706867 N-(1,3-benzodioxol-5-ylmethyl)-N'-cyclopropylthiourea](/img/structure/B5706867.png)
N-(1,3-benzodioxol-5-ylmethyl)-N'-cyclopropylthiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1,3-benzodioxol-5-ylmethyl)-N'-cyclopropylthiourea, also known as BCTC, is a potent and selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1). TRPV1 is a non-selective cation channel that is expressed in sensory neurons and plays a crucial role in pain sensation. BCTC has been extensively studied for its potential use in pain management and has shown promising results in preclinical studies.
Mechanism of Action
N-(1,3-benzodioxol-5-ylmethyl)-N'-cyclopropylthiourea works by blocking the TRPV1 channels, which are involved in the transmission of pain signals. TRPV1 channels are activated by various stimuli such as heat, capsaicin, and acid. When activated, these channels allow the influx of cations, which leads to depolarization of the sensory neurons and the transmission of pain signals. This compound blocks these channels and prevents the influx of cations, thereby reducing pain sensation.
Biochemical and Physiological Effects:
This compound has been shown to have a selective effect on TRPV1 channels and does not affect other ion channels or receptors. This compound has also been shown to have a good safety profile and does not cause any significant adverse effects in animal studies. This compound has been shown to reduce pain sensation in animal models of inflammatory and neuropathic pain, and it has also been shown to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(1,3-benzodioxol-5-ylmethyl)-N'-cyclopropylthiourea is its selectivity for TRPV1 channels, which allows for targeted pain management without affecting other ion channels or receptors. This compound also has a good safety profile and does not cause significant adverse effects in animal studies. However, one of the limitations of this compound is its poor solubility, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for the study of N-(1,3-benzodioxol-5-ylmethyl)-N'-cyclopropylthiourea. One direction is the development of more potent and selective TRPV1 antagonists that can be used for pain management. Another direction is the study of the mechanisms underlying the anxiolytic and antidepressant effects of this compound. Additionally, this compound could be studied for its potential use in other conditions such as epilepsy and neurodegenerative diseases. Finally, the development of more effective formulations of this compound could improve its solubility and bioavailability, making it easier to administer in vivo.
Synthesis Methods
N-(1,3-benzodioxol-5-ylmethyl)-N'-cyclopropylthiourea can be synthesized using a multi-step process that involves the reaction of 1,3-benzodioxole with cyclopropylamine to form the intermediate compound 1,3-benzodioxol-5-ylmethylcyclopropylamine. This intermediate is then reacted with thiourea to form this compound.
Scientific Research Applications
N-(1,3-benzodioxol-5-ylmethyl)-N'-cyclopropylthiourea has been extensively studied for its potential use in pain management. Preclinical studies have shown that this compound can effectively block TRPV1 channels and reduce pain sensation in animal models of inflammatory and neuropathic pain. This compound has also been studied for its potential use in other conditions such as epilepsy, anxiety, and depression.
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-3-cyclopropylthiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O2S/c17-12(14-9-2-3-9)13-6-8-1-4-10-11(5-8)16-7-15-10/h1,4-5,9H,2-3,6-7H2,(H2,13,14,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMHMMEQTQYUQOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=S)NCC2=CC3=C(C=C2)OCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>37.5 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24794614 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.